N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide

• IUPAC Name: N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide
• InChI: InChI=1S/C13H16N2O2/c1-10(16)14-12-5-3-11(4-6-12)9-13(17)15-7-2-8-15/h3-6H,2,7-9H2,1H3,(H,14,16)
• InChI Key: NFVOZLDZZUDCPW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CC(=O)N2CCC2
• Molecular Formula: C13H16N2O2
• Molecular Weight: 232.28 g/mol

Description

N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. This compound belongs to the class of compounds known as nootropics, which are substances that enhance cognitive function, memory, and learning abilities.

Mechanism of Action

The mechanism of action of N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide is not fully understood. However, it is believed to work by enhancing the release of acetylcholine, a neurotransmitter that is critical for learning and memory.
Biochemical and Physiological Effects
N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide has been shown to have a range of biochemical and physiological effects. It has been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a critical role in the growth and survival of neurons. It also increases the expression of c-Fos, a protein that is involved in the regulation of gene expression in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide in lab experiments include its ability to enhance cognitive function and memory in animal models. However, its limitations include the fact that its mechanism of action is not fully understood, and its effects may vary depending on the species and strain of animal used.

Future Directions

There are several future directions for research on N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide. These include:
1. Investigating its potential therapeutic effects in humans.
2. Further elucidating its mechanism of action.
3. Studying its effects on other cognitive functions, such as attention and executive function.
4. Developing more potent and selective analogs of N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide.
5. Investigating its potential effects on neurodegenerative diseases, such as Alzheimer's disease.
In conclusion, N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide is a promising compound with potential therapeutic effects on cognitive function and memory. Further research is needed to fully understand its mechanism of action and to explore its potential therapeutic applications.

Synthesis Methods

The synthesis of N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide involves the reaction of 4-(2-bromoethyl)phenylamine with azetidine-2-one in the presence of a base. The resulting product is then acetylated with acetic anhydride to yield the final product.

Scientific Research Applications

N-[4-[2-(azetidin-1-yl)-2-oxoethyl]phenyl]acetamide has been extensively studied for its potential therapeutic effects on cognitive function and memory. It has been shown to improve memory retention, learning abilities, and cognitive function in animal models.